Cas no 92289-32-2 (1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-)
92289-32-2 structure
Product Name:1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
CAS No:92289-32-2
MF:C11H11N3
MW:185.225141763687
CID:800606
Update Time:2022-07-26
1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl-
- 7-Benzimidazolecarbonitrile,1-ethyl-2-methyl-(7CI)
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- Inchi: 1S/C11H11N3/c1-3-14-8(2)13-10-6-4-5-9(7-12)11(10)14/h4-6H,3H2,1-2H3
- InChI Key: IYQBYXWCONQKED-UHFFFAOYSA-N
- SMILES: C1(C)=NC2=CC=CC(C#N)=C2N1CC
Computed Properties
- Exact Mass: 185.095
- Monoisotopic Mass: 185.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
1H-Benzimidazole-7-carbonitrile,1-ethyl-2-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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